Cas no 651734-94-0 (2,3-Butanediol, 1-amino-, (2R,3R)-)
651734-94-0 structure
Product Name:2,3-Butanediol, 1-amino-, (2R,3R)-
CAS No:651734-94-0
MF:C4H11NO2
MW:105.135641336441
CID:403782
PubChem ID:55291132
Update Time:2025-04-19
2,3-Butanediol, 1-amino-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butanediol, 1-amino-, (2R,3R)-
- (2R,3R)-1-aminobutane-2,3-diol
- 651734-94-0
- BSLCSFCXSUCFQN-QWWZWVQMSA-N
- AKOS006365150
- SCHEMBL4395525
- (2R,3R)-1-amino-butane-2,3-diol
- DTXSID80717583
-
- Inchi: 1S/C4H11NO2/c1-3(6)4(7)2-5/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
- InChI Key: BSLCSFCXSUCFQN-QWWZWVQMSA-N
- SMILES: O[C@H](CN)[C@@H](C)O
Computed Properties
- Exact Mass: 105.07903
- Monoisotopic Mass: 105.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 49
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
2,3-Butanediol, 1-amino-, (2R,3R)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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